Cas no 68901-03-1 (1-(2,5-diethoxy-4-nitrophenyl)azepane)

• Product name: 1-(2,5-diethoxy-4-nitrophenyl)azepane
• CAS No: 68901-03-1
• MF: C₁₆H₂₄N₂O₄
• MW: 308.37276
• CID: 1731654
• PubChem ID: 111720

1-(2,5-diethoxy-4-nitrophenyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-diethoxy-4-nitrophenyl)azepane
• 1H-Azepine, 1-(2,5-diethoxy-4-nitrophenyl)hexahydro-
• 1-(2,5-Diethoxy-4-nitrophenyl)hexahydro-1H-azepine
• SCHEMBL6219907
• DTXSID2071817
• 68901-03-1
• ZHCOSGIWOWHIHV-UHFFFAOYSA-N
• 4-Hexamethyleneimino-2,5-diethoxynitrobenzene

• Inchi： InChI=1S/C16H24N2O4/c1-3-21-15-12-14(18(19)20)16(22-4-2)11-13(15)17-9-7-5-6-8-10-17/h11-12H,3-10H2,1-2H3
• InChI Key： ZHCOSGIWOWHIHV-UHFFFAOYSA-N
• SMILES： CCOC1=CC(=C(C=C1N2CCCCCC2)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 308.17372
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 64.84